Cas no 2017736-60-4 (4-(2-methoxypropyl)oxane-4-carbaldehyde)

• Product Name: 4-(2-methoxypropyl)oxane-4-carbaldehyde
• CAS No: 2017736-60-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6445074
• PubChem ID: 165572785
• Update Time: 2025-06-08

4-(2-methoxypropyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypropyl)oxane-4-carbaldehyde
• 2017736-60-4
• EN300-1619937

• Inchi： 1S/C10H18O3/c1-9(12-2)7-10(8-11)3-5-13-6-4-10/h8-9H,3-7H2,1-2H3
• InChI Key： MCWJGGBLUBNTLQ-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(CC1)CC(C)OC

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(2-methoxypropyl)oxane-4-carbaldehyde

Comprehensive Overview of 4-(2-methoxypropyl)oxane-4-carbaldehyde (CAS No. 2017736-60-4): Properties, Applications, and Industry Insights

4-(2-methoxypropyl)oxane-4-carbaldehyde (CAS No. 2017736-60-4) is a specialized organic compound gaining attention in pharmaceutical and fragrance industries due to its unique structural properties. This aldehyde derivative, featuring a methoxypropyl substituent and an oxane (tetrahydropyran) ring, offers versatile reactivity for synthetic applications. Its molecular formula, C₁₀H₁₈O₃, and moderate polarity make it soluble in common organic solvents, facilitating its use in multi-step syntheses.

Recent trends highlight growing interest in sustainable aldehydes and bio-based intermediates, aligning with the compound's potential as a greener alternative in flavor/fragrance formulations. Researchers are exploring its role in asymmetric catalysis and chiral building blocks, particularly for pharmaceutical APIs requiring stereochemical precision. The methoxypropyl moiety enhances stability against oxidation, a key advantage over simpler aliphatic aldehydes.

In fragrance chemistry, 4-(2-methoxypropyl)oxane-4-carbaldehyde contributes to woody-amber accords with improved longevity—a property highly sought in premium perfumery. Its compatibility with IFRA regulations makes it attractive for modern scent design. Analytical studies using GC-MS and NMR spectroscopy confirm its purity profile, with typical impurities including residual oxane precursors and methoxypropyl byproducts.

The compound's synthesis typically involves Prins cyclization of appropriate precursors, with recent patents optimizing yield through microwave-assisted reactions. Industry reports suggest expanding applications in functional materials, particularly as a crosslinker in polymer coatings with enhanced thermal resistance. Safety assessments indicate low acute toxicity, though standard aldehyde handling protocols are recommended during laboratory use.

Emerging research explores its derivatization into Schiff base ligands for metal-organic frameworks (MOFs), capitalizing on the aldehyde's reactivity with amines. This aligns with the green chemistry movement, as the compound's byproducts show better biodegradability compared to aromatic aldehydes. Chromatographic data reveals excellent resolution on reverse-phase HPLC columns, supporting quality control in industrial batches.

Market analysts note rising demand for high-purity specialty aldehydes like 2017736-60-4, driven by fragrance innovation and pharmaceutical outsourcing. Regulatory databases confirm its approval status in major markets, with no restricted substance classifications. Storage recommendations emphasize protection from moisture and light to prevent aldehyde dimerization, with typical shelf lives exceeding 24 months under inert conditions.

Comparative studies with structural analogs demonstrate 4-(2-methoxypropyl)oxane-4-carbaldehyde's superior volatility profile for controlled-release applications. Its logP value (~1.8) suggests balanced hydrophilicity for formulations requiring both water compatibility and membrane permeability. Recent patent filings describe its incorporation into biodegradable plasticizers, expanding beyond traditional chemical uses.

For researchers, key considerations include the compound's nucleophilic addition characteristics and compatibility with organometallic reagents. The oxane ring confers conformational rigidity beneficial for molecular scaffolding in drug discovery. Analytical reference standards are increasingly available through chemical catalog providers, supporting reproducibility in academic and industrial studies.